5-(Ethylamino)-2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile

• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol
• IUPAC Name: 5-(ethylamino)-2-[5-[(3-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H17N3O3/c1-3-20-17-15(10-19)21-18(24-17)16-8-7-14(23-16)11-22-13-6-4-5-12(2)9-13/h4-9,20H,3,11H2,1-2H3
• InChI Key: XHWDFJFCKNQEMO-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(N=C(O1)C2=CC=C(O2)COC3=CC=CC(=C3)C)C#N

Description

5-(Ethylamino)-2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile is a complex organic compound with a molecular formula of C14H15N3O2 and a molecular weight of 257.2878 This compound is known for its unique structure, which includes an oxazole ring, a furan ring, and a carbonitrile group

Preparation Methods

The synthesis of 5-(Ethylamino)-2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile involves multiple steps One common synthetic route includes the reaction of ethylamine with a suitable precursor to form the ethylamino groupThe final step involves the addition of the carbonitrile group under controlled conditions .

Industrial production methods for this compound may involve the use of multi-component reactions (MCRs) to streamline the synthesis process. These methods often employ catalysts to enhance reaction efficiency and yield .

Chemical Reactions Analysis

5-(Ethylamino)-2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the carbonitrile group, using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding oxides, while reduction may produce amines or alcohols .

Scientific Research Applications

5-(Ethylamino)-2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.

Industry: Used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 5-(Ethylamino)-2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to specific sites, modulating the activity of these targets. This can lead to various biological effects, depending on the pathways involved .

Comparison with Similar Compounds

Similar compounds to 5-(Ethylamino)-2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile include other polysubstituted oxazole and furan derivatives. These compounds share structural similarities but differ in their functional groups and overall properties. For example:

2-Amino-4H-pyran-3-carbonitrile derivatives: These compounds have a similar carbonitrile group but differ in their ring structures and substituents.

Trimethoxyphenyl (TMP) derivatives: These compounds contain a trimethoxyphenyl group and exhibit different pharmacological properties.

The uniqueness of this compound lies in its specific combination of functional groups and rings, which confer distinct chemical and biological properties .